Cas no 2680697-51-0 (benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate)

• Product Name: benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate
• CAS No: 2680697-51-0
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 5647830
• PubChem ID: 165918768
• Update Time: 2025-08-04

benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate
• EN300-28277220
• 2680697-51-0

• Inchi： 1S/C12H16FNO3/c1-14(8-11(15)7-13)12(16)17-9-10-5-3-2-4-6-10/h2-6,11,15H,7-9H2,1H3
• InChI Key： REWMWXLZOAXSNW-UHFFFAOYSA-N
• SMILES： FCC(CN(C(=O)OCC1C=CC=CC=1)C)O

Computed Properties

• Exact Mass: 241.11142153g/mol
• Monoisotopic Mass: 241.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate

Introduction to Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate (CAS No. 2680697-51-0)

Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate, with the chemical identifier CAS No. 2680697-51-0, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyl group and a 3-fluoro-2-hydroxypropyl moiety, contribute to its unique chemical properties and potential biological activities.

The benzyl group, known for its stability and ability to enhance lipophilicity, plays a crucial role in the solubility and bioavailability of many pharmaceutical compounds. In contrast, the 3-fluoro-2-hydroxypropyl side chain introduces both hydrophilic and lipophilic characteristics, making it an attractive scaffold for designing molecules with improved pharmacokinetic profiles. The combination of these structural elements suggests that Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate may exhibit a range of biological activities, including potential applications as an intermediate in the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have indicated that the fluorine atom in the 3-fluoro-2-hydroxypropyl group can significantly influence the electronic properties of the molecule, potentially enhancing its binding to enzymes or receptors. This has opened up new avenues for exploring its utility in drug discovery, particularly in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its structural attributes, Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate has been investigated for its potential role in modulating metabolic pathways. The hydroxyl group in the side chain can participate in hydrogen bonding interactions, which are critical for stabilizing enzyme-substrate complexes. This property makes it a valuable candidate for developing inhibitors or activators of key metabolic enzymes. Preliminary studies have shown promising results in using this compound as a tool compound to study the mechanisms of metabolic diseases.

The synthesis of Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of fluorinated precursors introduces challenges due to their reactivity and sensitivity to environmental conditions. However, modern synthetic techniques, such as flow chemistry and catalytic processes, have made it possible to overcome these challenges efficiently. These advancements not only improve the scalability of production but also enhance the sustainability of the synthetic routes.

The pharmacological profile of Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate is still under active investigation. Initial pharmacokinetic studies have revealed that this compound exhibits moderate solubility in water and oil-based media, suggesting potential for oral administration. Further research is needed to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties thoroughly. Additionally, toxicological assessments are essential to ensure that this compound is safe for use in preclinical and clinical studies.

The impact of fluorine substitution on the biological activity of carbamates has been a topic of extensive research. Fluorine atoms can alter electronic distributions, steric hindrance, and hydrogen bonding capabilities, all of which can significantly influence drug efficacy and selectivity. In the case of Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate, the presence of a fluorine atom at the 3-position enhances its interaction with biological targets while maintaining structural flexibility. This balance between rigidity and flexibility is crucial for designing molecules that can effectively penetrate biological membranes and reach their intended targets.

The growing interest in fluorinated compounds stems from their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The pharmaceutical industry has increasingly adopted fluorine-containing molecules due to their proven track record in enhancing drug performance. Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate aligns with this trend by incorporating a fluorine atom into its structure while maintaining other favorable characteristics.

Future directions in the study of Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate include exploring its potential as an intermediate in drug synthesis and evaluating its efficacy in animal models of human diseases. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to fully harness its therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like Benzyl N-(3-fluoro-2-hydroxypropyl)-N-methylcarbamate are likely to play a significant role in next-generation pharmaceuticals.